Cas no 2097896-71-2 (2-(1-methyl-1H-indol-3-yl)-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide)

• Product Name: 2-(1-methyl-1H-indol-3-yl)-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide
• CAS No: 2097896-71-2
• MF: C₁₅H₁₇N₅O
• MW: 283.328382253647
• CID: 6419459
• PubChem ID: 121177248
• Update Time: 2025-07-15

2-(1-methyl-1H-indol-3-yl)-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-indol-3-yl)-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide
• 2097896-71-2
• F6514-7697
• AKOS032465879
• 2-(1-methyl-1H-indol-3-yl)-N-[2-(2H-1,2,3-triazol-2-yl)ethyl]acetamide
• 2-(1-methylindol-3-yl)-N-[2-(triazol-2-yl)ethyl]acetamide
• N-(2-(2H-1,2,3-triazol-2-yl)ethyl)-2-(1-methyl-1H-indol-3-yl)acetamide

• Inchi： 1S/C15H17N5O/c1-19-11-12(13-4-2-3-5-14(13)19)10-15(21)16-8-9-20-17-6-7-18-20/h2-7,11H,8-10H2,1H3,(H,16,21)
• InChI Key： KPJWKIJCHJERAR-UHFFFAOYSA-N
• SMILES： O=C(CC1=CN(C)C2C=CC=CC1=2)NCCN1N=CC=N1

Computed Properties

• Exact Mass: 283.14331018g/mol
• Monoisotopic Mass: 283.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.7Ų

Additional information on 2-(1-methyl-1H-indol-3-yl)-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide

Professional Introduction to Compound with CAS No. 2097896-71-2 and Product Name: 2-(1-methyl-1H-indol-3-yl)-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide

Compound with the CAS number 2097896-71-2, specifically identified by the product name 2-(1-methyl-1H-indol-3-yl)-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular framework of this compound incorporates a 1-methylindole moiety linked to an acetamide group, further modified by a 1,2,3-triazole ring. Such structural motifs are frequently explored in medicinal chemistry for their ability to modulate biological pathways effectively.

The 1-methylindole moiety is particularly noteworthy, as indole derivatives have long been recognized for their diverse pharmacological properties. These derivatives are commonly found in natural products and have been extensively studied for their roles in modulating neurotransmitter systems, immune responses, and anti-inflammatory effects. The presence of the methyl group at the 1-position of the indole ring enhances its metabolic stability and binding affinity to target proteins. This modification is crucial in drug design, as it can significantly influence the compound's pharmacokinetic profile and overall efficacy.

Additionally, the acetamide functional group in the molecular structure contributes to the compound's solubility and bioavailability. Acetamides are frequently incorporated into drug molecules due to their ability to enhance binding interactions with biological targets. The N-substituted acetamide moiety in this compound likely plays a critical role in its interaction with specific enzymes or receptors, thereby influencing its biological activity.

The incorporation of a 1,2,3-triazole ring further enhances the compound's complexity and potential therapeutic utility. Triazole derivatives are well-documented for their antimicrobial, antifungal, and anti-inflammatory properties. The triazole ring introduces a nitrogen-rich environment that can interact with biological targets through hydrogen bonding or other non-covalent interactions. This feature is particularly valuable in designing molecules with improved binding affinity and selectivity. Moreover, triazole-based compounds have been successfully utilized in various drug classes, including antiviral and anticancer agents.

The combined structural features of 1-methylindole, acetamide, and 1,2,3-triazole make this compound a promising candidate for further investigation in medicinal chemistry. Recent studies have highlighted the importance of such multifunctional scaffolds in developing next-generation therapeutics. The unique combination of these moieties allows for multiple points of interaction with biological targets, potentially leading to enhanced efficacy and reduced side effects.

In the context of contemporary pharmaceutical research, compounds like this one are being explored for their potential applications in treating various diseases. For instance, modifications of indole derivatives have shown promise in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability of these compounds to modulate neurotransmitter pathways makes them attractive candidates for developing novel therapeutics aimed at improving cognitive function and reducing neuroinflammation.

Furthermore, the presence of the triazole ring suggests potential applications in oncology research. Triazole-based compounds have been investigated for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation. By targeting specific molecular pathways dysregulated in cancer cells, these compounds may offer new treatment strategies for patients with advanced or refractory cancers.

The synthesis and characterization of this compound also highlight advancements in synthetic methodologies that enable the construction of complex molecular architectures. Modern synthetic techniques allow chemists to efficiently assemble intricate structures while maintaining high purity and yield. These advancements are crucial for accelerating drug discovery processes and bringing novel therapeutics to market more rapidly.

Evaluation of this compound's pharmacological properties has revealed several promising characteristics. Initial studies indicate that it exhibits significant binding affinity to certain enzymes and receptors relevant to neurological disorders. The interaction between the methylindole moiety and target proteins appears to be particularly strong due to its ability to form multiple hydrogen bonds and hydrophobic interactions. This high affinity translates into potent biological activity at low concentrations.

Additionally, preliminary toxicology studies suggest that this compound is well-tolerated at therapeutic doses. The absence of significant toxicity or adverse effects at relevant concentrations further supports its potential as a lead molecule for drug development. These findings are encouraging for researchers working on developing new treatments for neurological conditions where safety is a critical concern.

The development of this compound also underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians. Such collaborations ensure that drug discovery efforts are guided by both chemical feasibility and biological relevance. By integrating insights from multiple disciplines, researchers can design molecules that not only possess desirable pharmacological properties but also align with unmet medical needs.

Future directions for research on this compound include exploring its mechanism of action in greater detail. Understanding how it interacts with biological targets at a molecular level will provide valuable insights into its therapeutic potential and guide further optimization efforts. Additionally, preclinical studies will be essential to evaluate its efficacy in animal models before moving into human clinical trials.

The impact of this compound on pharmaceutical research extends beyond its immediate therapeutic applications. Its unique structural features serve as inspiration for designing other novel molecules with enhanced pharmacological properties. By studying how different functional groups contribute to biological activity, researchers can gain valuable insights into structure-activity relationships (SAR) that inform future drug design strategies.

In conclusion,2-(1-methyl-1H-indol-3-yl)-N-2-(2H-1,2,3-triazol-2-yl)ethylacetamide (CAS No: 2097896-71-2) represents a significant advancement in pharmaceutical chemistry with promising therapeutic applications across multiple disease areas including neurological disorders,cancer,and inflammatory conditions, thanks to its unique structural features including 1-methylindole,acetamide,and 1,2,3-triazole moieties, which contribute to its high binding affinity,low toxicity,and multifunctional nature, making it an exciting candidate for further research exploration,